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molecular formula C9H5ClOS B110858 5-Chloro-1-benzothiophene-3-carbaldehyde CAS No. 16296-68-7

5-Chloro-1-benzothiophene-3-carbaldehyde

Cat. No. B110858
CAS RN: 16296-68-7
M. Wt: 196.65 g/mol
InChI Key: JDEWSTAKAXZTOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04548948

Procedure details

A stirred mixture of 5-chloro-3-methylbenzothiophene (39 g, 0.214 mole, (D22)) and recrystallized N-bromosuccinimide (77 g, 0.432 mole) in carbon tetrachloride (700 ml) was illuminated with a 100 W lamp, while heating at reflux temperature for 4 hours. The reaction mixture was allowed to cool, the solid was filtered off and the filtrate was evaporated to dryness to leave a yellow oil. This residue was treated with 10% sodium carbonate solution (450 ml) and heated under rflux, with vigorous stirring, for 5 hours. The mixture was allowed to cool and extracted with chloroform (3×200 ml). The organic solution was washed with brine (2×200 ml), dried (MgSO4) and evaporated to dryness to give the title compound as a red solid (37 g, 88%).
Name
5-chloro-3-methylbenzothiophene
Quantity
39 g
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
77 g
Type
reactant
Reaction Step Two
Name
carbon tetrachloride
Quantity
700 mL
Type
solvent
Reaction Step Two
Name
sodium carbonate
Quantity
450 mL
Type
reactant
Reaction Step Three
Name
title compound
Yield
88%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[S:9][CH:8]=[C:7]([CH3:10])[C:6]=2[CH:11]=1.BrN1C(=[O:18])CCC1=O.C(=O)([O-])[O-].[Na+].[Na+]>C(Cl)(Cl)(Cl)Cl>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[S:9][CH:8]=[C:7]([CH:10]=[O:18])[C:6]=2[CH:11]=1 |f:2.3.4|

Inputs

Step One
Name
5-chloro-3-methylbenzothiophene
Quantity
39 g
Type
reactant
Smiles
ClC=1C=CC2=C(C(=CS2)C)C1
Step Two
Name
N-bromosuccinimide
Quantity
77 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
carbon tetrachloride
Quantity
700 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl
Step Three
Name
sodium carbonate
Quantity
450 mL
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was illuminated with a 100 W lamp
TEMPERATURE
Type
TEMPERATURE
Details
while heating
TEMPERATURE
Type
TEMPERATURE
Details
at reflux temperature for 4 hours
Duration
4 h
TEMPERATURE
Type
TEMPERATURE
Details
to cool
FILTRATION
Type
FILTRATION
Details
the solid was filtered off
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated to dryness
CUSTOM
Type
CUSTOM
Details
to leave a yellow oil
TEMPERATURE
Type
TEMPERATURE
Details
heated under rflux, with vigorous stirring, for 5 hours
Duration
5 h
TEMPERATURE
Type
TEMPERATURE
Details
to cool
EXTRACTION
Type
EXTRACTION
Details
extracted with chloroform (3×200 ml)
WASH
Type
WASH
Details
The organic solution was washed with brine (2×200 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
evaporated to dryness

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC=1C=CC2=C(C(=CS2)C=O)C1
Measurements
Type Value Analysis
AMOUNT: MASS 37 g
YIELD: PERCENTYIELD 88%
YIELD: CALCULATEDPERCENTYIELD 87.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.